N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C23H19N3O3S/c1-15-7-6-11-20-21(15)25-23(30-20)26(13-16-8-4-5-12-24-16)22(27)19-14-28-17-9-2-3-10-18(17)29-19/h2-12,19H,13-14H2,1H3
• InChI Key: QADSQDJDUICCDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C23H19N3O3S
• Molecular Weight: 417.5 g/mol
• CAS No.: 899964-10-4

Description

N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C23H19N3O3S and its molecular weight is 417.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

The synthesis and chemical properties of heterocyclic compounds, such as benzimidazoles, benzthiazoles, and their complexes, have been extensively reviewed. These compounds are of great interest due to their diverse properties, including spectroscopic properties, structures, magnetic properties, biological, and electrochemical activity. The review highlights areas for further investigation, particularly in the synthesis of unknown analogues that could have significant applications in various fields (Boča, Jameson, & Linert, 2011).

Biological and Medicinal Applications

Research has also focused on the antitubercular activity of specific heterocyclic compounds, which demonstrated significant efficacy against various strains of Mycobacterium tuberculosis. These findings support the potential use of such compounds in the design of new antitubercular drugs (Asif, 2014).

Optical Sensors and Drug Development

Another area of research involves the use of pyrimidine derivatives as optical sensors due to their exquisite sensing materials for biological and medicinal applications. The ability of these compounds to form both coordination and hydrogen bonds makes them suitable as sensing probes, suggesting their utility in developing new optical sensor technologies (Jindal & Kaur, 2021).

Central Nervous System (CNS) Acting Drugs

The search for functional chemical groups that could serve as lead molecules for the synthesis of compounds with CNS activity has been a significant area of investigation. Heterocycles containing nitrogen, sulphur, and oxygen have been identified as promising candidates for developing new drugs with potential CNS effects, ranging from antidepressant to anticonvulsant properties (Saganuwan, 2017).

Repurposed Drug Applications

Nitazoxanide, a compound with a nitrothiazole moiety, has been researched for its broad spectrum of applications beyond its initial antiprotozoal use, including its potential in treating viral infections and cancer. This highlights the versatility of heterocyclic compounds in drug repurposing efforts (Bharti et al., 2021).